2-(2-ethoxyethoxy)-N-[2-(1-piperidinylcarbonyl)phenyl]benzamide

• Molecular Formula: C23H28N2O4
• Molecular Weight: 396.5 g/mol
• IUPAC Name: 2-(2-ethoxyethoxy)-N-[2-(piperidine-1-carbonyl)phenyl]benzamide
• InChI: InChI=1S/C23H28N2O4/c1-2-28-16-17-29-21-13-7-5-11-19(21)22(26)24-20-12-6-4-10-18(20)23(27)25-14-8-3-9-15-25/h4-7,10-13H,2-3,8-9,14-17H2,1H3,(H,24,26)
• InChI Key: WUWPOWGYBBDBHE-UHFFFAOYSA-N
• SMILES: CCOCCOC1=CC=CC=C1C(=O)NC2=CC=CC=C2C(=O)N3CCCCC3

Description

2-(2-ethoxyethoxy)-N-[2-(1-piperidinylcarbonyl)phenyl]benzamide, also known as ER-464195-01, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of benzamide derivatives and has been studied for its mechanism of action, biochemical and physiological effects, and potential future directions in research.

Mechanism of Action

The mechanism of action of 2-(2-ethoxyethoxy)-N-[2-(1-piperidinylcarbonyl)phenyl]benzamide involves the inhibition of the enzyme poly(ADP-ribose) polymerase (PARP), which is involved in DNA repair processes. By inhibiting PARP, 2-(2-ethoxyethoxy)-N-[2-(1-piperidinylcarbonyl)phenyl]benzamide induces DNA damage and apoptosis in cancer cells, leading to their death. In addition, it has been shown to inhibit the production of inflammatory mediators such as prostaglandins and cytokines, which contributes to its anti-inflammatory and analgesic effects.
Biochemical and Physiological Effects
2-(2-ethoxyethoxy)-N-[2-(1-piperidinylcarbonyl)phenyl]benzamide has been shown to have a number of biochemical and physiological effects. In addition to its antitumor, anti-inflammatory, and analgesic effects, it has been found to have antioxidant properties and to protect against oxidative stress. It has also been shown to improve glucose metabolism and insulin sensitivity, making it a potential candidate for the treatment of diabetes.

Advantages and Limitations for Lab Experiments

2-(2-ethoxyethoxy)-N-[2-(1-piperidinylcarbonyl)phenyl]benzamide has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, making it readily available for research purposes. It has also been shown to have potent antitumor activity against a variety of cancer cell lines, making it a valuable tool for cancer research. However, there are also limitations to its use in lab experiments. Its mechanism of action is not fully understood, and further research is needed to elucidate its effects on various biological pathways. In addition, its potential toxicity and side effects need to be further studied.

Future Directions

There are several potential future directions for research on 2-(2-ethoxyethoxy)-N-[2-(1-piperidinylcarbonyl)phenyl]benzamide. One area of interest is its use as a potential cancer therapy, either alone or in combination with other drugs. Further research is also needed to understand its effects on various biological pathways and to identify potential targets for its therapeutic use. In addition, its potential use in the treatment of pain, inflammation, and diabetes warrants further investigation. Finally, the development of new synthetic methods for 2-(2-ethoxyethoxy)-N-[2-(1-piperidinylcarbonyl)phenyl]benzamide and its analogs could lead to the discovery of new compounds with even greater therapeutic potential.

Synthesis Methods

The synthesis of 2-(2-ethoxyethoxy)-N-[2-(1-piperidinylcarbonyl)phenyl]benzamide involves the reaction of 2-(2-ethoxyethoxy)aniline with 2-(1-piperidinylcarbonyl)benzoic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-(dimethylamino)pyridine (DMAP). The resulting product is then purified using column chromatography to obtain pure 2-(2-ethoxyethoxy)-N-[2-(1-piperidinylcarbonyl)phenyl]benzamide.

Scientific Research Applications

2-(2-ethoxyethoxy)-N-[2-(1-piperidinylcarbonyl)phenyl]benzamide has been studied extensively for its potential therapeutic applications. It has been found to exhibit potent antitumor activity against a variety of cancer cell lines, including breast, lung, and colon cancer. In addition, it has been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of pain and inflammation.